N-(4-fluorophenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[4-(3-nitrophenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C22H15FN4O4/c23-15-8-10-16(11-9-15)24-20(28)13-26-22(29)19-7-2-1-6-18(19)21(25-26)14-4-3-5-17(12-14)27(30)31/h1-12H,13H2,(H,24,28)
• InChI Key: ZEDXJQCDCWLNDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN(C2=O)CC(=O)NC3=CC=C(C=C3)F)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H15FN4O4
• Molecular Weight: 418.4 g/mol

Description

N-(4-fluorophenyl)-2-[4-(3-nitrophenyl)-1-oxo-2(1H)-phthalazinyl]acetamide, commonly known as FNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. FNPA belongs to the class of phthalazinone derivatives and has been found to possess a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of FNPA is not fully understood. However, several studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation. For example, FNPA has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in cancer cell invasion and metastasis. It has also been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects
FNPA has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. FNPA has also been found to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

FNPA has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity, which makes it suitable for various analytical techniques. In addition, it has been found to exhibit low toxicity in vitro and in vivo, which makes it a promising candidate for further preclinical studies. However, one limitation of FNPA is its poor solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on FNPA. One potential application is in the development of new anticancer drugs. Further studies are needed to elucidate the exact mechanism of action of FNPA and to determine its efficacy and safety in preclinical and clinical trials. In addition, studies are needed to investigate the potential applications of FNPA in other areas, such as anti-inflammatory and antimicrobial agents. Overall, the research on FNPA has shown promising results and has the potential to lead to the development of new drugs for various diseases.

Scientific Research Applications

FNPA has been extensively studied in scientific research due to its potential applications in the field of medicine. It has been found to exhibit anticancer, anti-inflammatory, and antimicrobial properties. Several studies have reported that FNPA can inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. FNPA has also been shown to exhibit antimicrobial activity against various bacterial strains.